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Compound of Interest

Compound Name: Cresol Red sodium salt

L Get Quote

Cat. No.: B14786908

For Researchers, Scientists, and Drug Development Professionals

Cresol Red sodium salt is a widely utilized pH indicator in various scientific disciplines,
including molecular biology, biochemistry, and analytical chemistry. Its utility stems from its
distinct color changes in response to pH variations and its general compatibility with biological
systems. This technical guide provides a comprehensive overview of the solubility and stability
of Cresol Red sodium salt in aqueous solutions, presenting available data, outlining
experimental protocols, and illustrating key concepts.

Physicochemical Properties

A foundational understanding of the physicochemical properties of Cresol Red sodium salt is
essential for its effective use.

Property Value Reference

CAS Number 62625-29-0 [1][2]

Molecular Formula C21H17NaOsS [1112]

Molecular Weight 404.4 g/mol [1]
Reddish-orange to dark

Appearance _ [2]
brownish-red powder

Melting Point 250 °C (decomposes) [2]

© 2025 BenchChem. All rights reserved.

1/10

Tech Support


https://www.benchchem.com/product/b14786908?utm_src=pdf-interest
https://www.benchchem.com/product/b14786908?utm_src=pdf-body
https://www.benchchem.com/product/b14786908?utm_src=pdf-body
https://www.benchchem.com/product/b14786908?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/cresol-red-sodium-salt-ph-indicator-dye-ab146320
https://www.chemimpex.com/products/01590
https://www.abcam.com/en-us/products/biochemicals/cresol-red-sodium-salt-ph-indicator-dye-ab146320
https://www.chemimpex.com/products/01590
https://www.abcam.com/en-us/products/biochemicals/cresol-red-sodium-salt-ph-indicator-dye-ab146320
https://www.chemimpex.com/products/01590
https://www.chemimpex.com/products/01590
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14786908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Aqueous Solubility

The solubility of Cresol Red sodium salt in water is a key factor for its application in agueous
systems.

Qualitative and Semi-Quantitative Solubility

Cresol Red sodium salt is generally described as being soluble in water.[2] The sodium salt
form significantly enhances its water solubility compared to the free acid form.[3]

Solvent Solubility Conditions Reference

Water 1 mg/mL Not Specified [1][4]

A 0.1% solution is

clear, indicating N
Water N Not Specified [5]
solubility of at least 1

mg/mL.
Dilute Alcohols Soluble Not Specified
Acids Soluble Not Specified
Alkalies Soluble Not Specified

Factors Affecting Solubility

Temperature: While specific quantitative data on the temperature dependence of Cresol Red
sodium salt solubility is not readily available in the literature, the solubility of most solid solutes
in water, like Cresol Red sodium salt, generally increases with temperature.[6]

pH: The pH of the aqueous solution can influence the solubility of Cresol Red sodium salt.
While quantitative data for a solubility versus pH curve is not available, the different ionic forms
of the molecule at various pH values will have different solubilities.

Stability in Aqueous Solutions

The stability of Cresol Red sodium salt in aqueous solutions is critical for its reliable
performance as a pH indicator and in other applications.
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General Stability Profile

Cresol Red sodium salt is considered stable under normal laboratory conditions.[7] For long-
term storage of the solid, ambient conditions are appropriate, and the product can be stored for
up to 12 months.[1]

Factors Affecting Stability

o Light: Cresol Red sodium salt is light-sensitive.[8] Aqueous solutions should be protected
from light to prevent photodegradation. Studies have shown that Cresol Red is sensitive to
UV irradiation.[9][10]

o Temperature: Elevated temperatures should be avoided during storage to prevent thermal
degradation.[8]

» Oxidizing Agents: Contact with strong oxidizing agents should be avoided as they can cause
degradation of the dye.[7][8]

e pH: The stability of the dye may vary at different pH values, although specific data on pH-
dependent degradation kinetics are not readily available.

Experimental Protocols

The following are detailed methodologies for key experiments related to the solubility and
stability of Cresol Red sodium salt.

Protocol for Preparation of a Stock Solution

This protocol is suitable for preparing a standard stock solution for use as a pH indicator.
e Weighing: Accurately weigh 100 mg of Cresol Red sodium salt powder.

» Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 80 mL of
distilled or deionized water.

o Mixing: Gently swirl the flask to dissolve the powder. An ultrasonic bath can be used to aid
dissolution if necessary.
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« Dilution: Once fully dissolved, bring the solution to the 100 mL mark with distilled or
deionized water.

o Storage: Store the solution in a well-sealed, light-protected container at room temperature.

Protocol for Determining Aqueous Solubility at Various
Temperatures

This protocol outlines a method to determine the solubility of Cresol Red sodium salt in water
as a function of temperature.[11][12]

o Sample Preparation: Add a known excess amount of Cresol Red sodium salt to a known
volume of distilled water in a jacketed glass vessel equipped with a magnetic stirrer and a
temperature probe.

o Equilibration: Stir the suspension at a constant, controlled temperature until equilibrium is
reached (typically 24-48 hours). Ensure that solid Cresol Red sodium salt remains
undissolved.

o Sampling: Once equilibrium is established, stop the stirring and allow the excess solid to
settle. Carefully extract a known volume of the supernatant using a pre-heated pipette with a
filter to avoid drawing in solid particles.

» Analysis: Dilute the collected sample with a known volume of solvent. Determine the
concentration of Cresol Red sodium salt in the diluted sample using UV-Vis
spectrophotometry by measuring the absorbance at its Amax and using a pre-established
calibration curve.

o Calculation: Calculate the solubility in g/100 mL at the tested temperature.

o Repeat: Repeat steps 2-5 for a range of desired temperatures.

Protocol for Assessing the Stability of an Aqueous
Solution

This protocol describes a method to assess the stability of a Cresol Red sodium salt solution
under specific conditions (e.g., exposure to light or elevated temperature).
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e Solution Preparation: Prepare a stock solution of Cresol Red sodium salt of a known
concentration (e.g., 0.1 mg/mL) in a suitable aqueous buffer.

« Initial Analysis: Immediately after preparation (t=0), determine the initial concentration of the
solution using a validated analytical method, such as UV-Vis spectrophotometry at the Amax.

o Storage Conditions: Aliquot the solution into several sealed, light-protected containers. Store
the containers under the desired stress conditions (e.g., in a temperature-controlled oven at
40°C or in a photostability chamber).

o Time-Point Analysis: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week),
remove a sample and analyze the concentration of Cresol Red sodium salt.

o Data Analysis: Plot the concentration of Cresol Red sodium salt as a function of time. This
data can be used to determine the degradation rate and, if applicable, the half-life of the
compound under the tested conditions.

Visualizations
pH-Dependent Equilibrium of Cresol Red

The following diagram illustrates the two pH-dependent color transitions of Cresol Red.
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Figure 1: pH-dependent color transitions of Cresol Red.

Experimental Workflow for Solubility Determination

The diagram below outlines the general workflow for determining the solubility of Cresol Red
sodium salt at a specific temperature.
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Figure 2: Workflow for solubility determination.

Experimental Workflow for Aqueous Stability
Assessment

The following diagram illustrates a typical workflow for assessing the stability of an aqueous
solution of Cresol Red sodium salt.
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Figure 3: Workflow for stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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